naphthalen-2-yl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)benzoate

• IUPAC Name: naphthalen-2-yl 3-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)benzoate
• InChI: InChI=1S/C26H19NO4/c28-24-22-17-8-9-18(12-17)23(22)25(29)27(24)20-7-3-6-19(13-20)26(30)31-21-11-10-15-4-1-2-5-16(15)14-21/h1-11,13-14,17-18,22-23H,12H2
• InChI Key: HMXXHALPGRGETE-UHFFFAOYSA-N
• Canonical SMILES: C1C2C=CC1C3C2C(=O)N(C3=O)C4=CC=CC(=C4)C(=O)OC5=CC6=CC=CC=C6C=C5
• Molecular Formula: C26H19NO4
• Molecular Weight: 409.4 g/mol

Description

Naphthalen-2-yl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)benzoate is a complex organic compound that has garnered interest in various fields of scientific research This compound is characterized by its unique structure, which includes a naphthalene ring and a benzoate ester linked through a hexahydro-2H-4,7-methanoisoindole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of naphthalen-2-yl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)benzoate typically involves multi-step organic reactions. One common method involves the reaction of naphthalene derivatives with benzoic acid derivatives under specific conditions. For instance, the synthesis might start with the preparation of a naphthalene derivative, followed by its reaction with a benzoic acid derivative in the presence of a catalyst such as tetrabutylammonium iodide and a base like potassium carbonate . The reaction is usually carried out in a solvent like dimethylformamide (DMF) at elevated temperatures (e.g., 110°C) to facilitate the formation of the desired ester linkage .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, industrial methods may incorporate purification steps such as recrystallization or chromatography to ensure the compound’s purity.

Chemical Reactions Analysis

Types of Reactions

Naphthalen-2-yl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)benzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride, resulting in reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where functional groups on the naphthalene or benzoate moieties are replaced by other groups. Common reagents for these reactions include halogens, acids, and bases.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Halogens (e.g., chlorine, bromine), acids (e.g., hydrochloric acid), bases (e.g., sodium hydroxide).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield naphthoquinone derivatives, while reduction could produce hydro-naphthalene derivatives.

Scientific Research Applications

Naphthalen-2-yl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)benzoate has several scientific research applications:

Chemistry: The compound is used as a building block in organic synthesis, particularly in the formation of complex molecular structures through reactions like cycloaddition and condensation.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a drug candidate for various diseases, including Alzheimer’s disease.

Industry: The compound’s unique structure makes it useful in the development of advanced materials and chemical sensors.

Mechanism of Action

The mechanism of action of naphthalen-2-yl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)benzoate involves its interaction with specific molecular targets and pathways. For instance, in biological systems, the compound may interact with enzymes or receptors, leading to modulation of biochemical pathways. The exact mechanism can vary depending on the specific application and target. In the context of Alzheimer’s disease, the compound has been shown to exhibit anti-inflammatory and neuroprotective effects by modulating oxidative stress markers and immune responses .

Comparison with Similar Compounds

Similar Compounds

Naphthalen-2-yl 3,5-dinitrobenzoate: This compound shares a similar core structure but with nitro groups on the benzoate moiety, which can alter its chemical and biological properties.

3-(1,3-Dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)propanoic acid: This compound has a similar hexahydro-2H-4,7-methanoisoindole structure but with a propanoic acid group instead of a benzoate ester.

Uniqueness

Naphthalen-2-yl 3-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)benzoate is unique due to its specific combination of a naphthalene ring and a benzoate ester linked through a hexahydro-2H-4,7-methanoisoindole moiety